6,7-Dimethyl-2-(5-methylisoxazol-3-yl)-1-(4-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 6,7-dimethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(4-nitrophenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H17N3O6/c1-11-8-16-17(9-12(11)2)31-22-19(21(16)27)20(14-4-6-15(7-5-14)26(29)30)25(23(22)28)18-10-13(3)32-24-18/h4-10,20H,1-3H3
• InChI Key: HMEYIELLJKRQQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)C4=NOC(=C4)C)C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C23H17N3O6
• Molecular Weight: 431.4 g/mol

Description

6,7-Dimethyl-2-(5-methylisoxazol-3-yl)-1-(4-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C23H17N3O6 and its molecular weight is 431.404. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research efforts have been dedicated to synthesizing and characterizing compounds with structures similar to 6,7-Dimethyl-2-(5-methylisoxazol-3-yl)-1-(4-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. For instance, the synthesis of 1-aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones and their analogs involves reactions between methyl o-hydroxybenzoylpyruvate, N,N-dimethylethylenediamine, and aromatic aldehydes, yielding a wide range of derivatives. This synthesis pathway highlights the flexibility and diversity in accessing structurally complex and potentially bioactive compounds (R. Vydzhak & S. Y. Panchishyn, 2010).

Potential Applications in Medicinal Chemistry

While the specific biological activities of 6,7-Dimethyl-2-(5-methylisoxazol-3-yl)-1-(4-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione are not directly documented, related compounds have been synthesized and evaluated for various biological activities. A study on the amnesia-reversal activity of a series of cyclic imides, including dihydro-1H-pyrrolizine-3,5(2H,6H)-diones, reveals the potential for these compounds in addressing neurological conditions. The exploration of structure-activity relationships in these compounds provides valuable insights into the design of new therapeutic agents (D. Butler et al., 1987).

Material Science Applications

Compounds with pyrrolo[3,4-c]pyrrole-1,4-dione structures have also found applications in material science, particularly in the development of electronic and photovoltaic devices. A novel alcohol-soluble n-type conjugated polyelectrolyte based on the diketopyrrolopyrrole (DPP) backbone demonstrates high conductivity and electron mobility, suggesting its use as an effective electron transport layer in inverted polymer solar cells. This research underscores the importance of such compounds in enhancing the efficiency of photovoltaic devices (Lin Hu et al., 2015).